
Trimethoxymethane: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethoxymethane

Cat. No.: B044869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for trimethoxymethane (also known as trimethyl orthoformate). The information is compiled

and presented to meet the needs of laboratory personnel and professionals in drug

development, ensuring safe and compliant use of this chemical.

Chemical Identification and Properties
Trimethoxymethane is an organic compound and the simplest orthoester. It is a colorless

liquid with a pungent odor, widely used as a reagent in organic synthesis, particularly for the

formation of methyl ethers and acetals.[1]

Table 1: Physical and Chemical Properties of Trimethoxymethane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b044869?utm_src=pdf-interest
https://www.benchchem.com/product/b044869?utm_src=pdf-body
https://www.benchchem.com/product/b044869?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trimethyl_orthoformate
https://www.benchchem.com/product/b044869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C4H10O3

Molecular Weight 106.12 g/mol

CAS Number 149-73-5[2]

Appearance Colorless transparent liquid[2][3]

Odor Pungent[1]

Boiling Point 101-102 °C (214-216 °F)

Melting Point -53 °C (-63.4 °F)[2][4]

Flash Point 13-15 °C (55.4-59 °F) (Closed cup)[4][5]

Density 0.97 g/cm³ at 25 °C (77 °F)

Vapor Pressure 23.5 mm Hg at 20 °C[6]

Vapor Density 3.67 (Air = 1.0)[6]

Solubility
Soluble in ethanol, ether, and benzene;

decomposes in water.[6]

Autoignition Temperature 255 °C (491 °F)[4][5]

Hazard Identification and Classification
Trimethoxymethane is classified as a hazardous substance. It is crucial to understand its

potential dangers to ensure safe handling.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor[7]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[7]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[8]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[7]

Signal Word: Danger[8][9]

Hazard Pictograms:

Flame (GHS02)[1]

Exclamation Mark (GHS07)[1]

Toxicological Information
Exposure to trimethoxymethane can have adverse health effects.

Table 3: Acute Toxicity Data

Route of Exposure Species Value

Oral LD50 Rat 3130 mg/kg[6]

Dermal LD50 Rabbit 500 mg/kg (24h)[2]

Inhalation LCL0 Rat 4000 ppm (8h)[6]

Skin Irritation: Causes skin irritation.[8]

Eye Irritation: Causes serious eye irritation.[8][9]
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Respiratory Irritation: May cause respiratory tract irritation.[8][9]

Carcinogenicity: Not reported as a carcinogen by NTP, ACGIH, OSHA, or IARC.[2]

Handling and Storage Precautions
Proper handling and storage procedures are essential to minimize the risks associated with

trimethoxymethane.

Safe Handling Workflow
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Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[8][10]

Skin Protection: Use nitrile gloves (minimum 5 mil thickness) and wear a flame-resistant lab

coat or chemical-resistant coveralls.[10][11]

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a

NIOSH-approved respirator with organic vapor cartridges.[8][11]

Storage Requirements
Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][5]

Keep containers tightly closed to prevent moisture contamination and leakage.[5][8] It is

moisture-sensitive.[5][8] Store separately from incompatible materials such as strong oxidizing

agents and acids.[2][5]

Emergency Procedures
First-Aid Measures
Table 4: First-Aid Procedures
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Exposure Route First-Aid Instructions

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

[8]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash off with

soap and plenty of water. Consult a physician.[5]

[8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician.[5][8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[5][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or dry sand.[5][8] Water spray can be used to cool unopened containers.[8]

Unsuitable Extinguishing Media: Do NOT use a water jet, as it may spread the fire.[8]

Specific Hazards: Highly flammable liquid and vapor. Vapors are heavier than air and may

travel to a source of ignition and flash back.[2] Containers may explode when heated.[5]

Hazardous combustion products include carbon monoxide and carbon dioxide.[5][8]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[5][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[8] Remove all sources of ignition.

[8] Ensure adequate ventilation.[8] Wear appropriate personal protective equipment.[8]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8]

Containment and Cleanup: Contain the spillage and then collect with a non-combustible

absorbent material (e.g., sand, earth, vermiculite).[8] Place in a suitable, closed container for

disposal.[8]

Disposal Considerations
Dispose of trimethoxymethane and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[8][11] Do not mix with other waste.[8]

Uncleaned containers should be handled as the product itself.[8]

This guide is intended to provide comprehensive safety and handling information for

trimethoxymethane. Always refer to the specific Safety Data Sheet (SDS) provided by your

supplier for the most current and detailed information. Adherence to these guidelines is critical

for maintaining a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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